Cas no 112621-39-3 (Adenosine,5'-[[2-(aminooxy)ethyl]methylamino]-5'-deoxy- (9CI))
112621-39-3 structure
Product Name:Adenosine,5'-[[2-(aminooxy)ethyl]methylamino]-5'-deoxy- (9CI)
CAS No:112621-39-3
MF:C13H21N7O4
MW:339.350341558456
CID:169366
PubChem ID:3081018
Update Time:2025-04-19
Adenosine,5'-[[2-(aminooxy)ethyl]methylamino]-5'-deoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,5'-[[2-(aminooxy)ethyl]methylamino]-5'-deoxy- (9CI)
- 5'-deoxy-5'-(N-methyl-N-(2-(aminooxy)ethyl)amino)adenosine
- 5'-{[2-(aminooxy)ethyl](methyl)amino}-5'-deoxyadenosine
- 5'-O-{[2-(aminooxy)ethyl](methyl)amino}-2'-deoxyadenosine
- Adenosine, 5'-((2-(aminooxy)ethyl)methylamino)-5'-deoxy-
- MAOEA
- 5/'-deoxy-5/'-(N-methyl-N-(2-(aminooxy)ethyl)amino)adenosine
- 112621-39-3
- DTXSID70920847
- 9-(5-O-{[2-(Aminooxy)ethyl](methyl)amino}-2-deoxypentofuranosyl)-9H-purin-6-amine
- (2R,3S,5R)-2-[[2-aminooxyethyl(methyl)amino]oxymethyl]-5-(6-aminopurin-9-yl)oxolan-3-ol
-
- Inchi: 1S/C13H21N7O4/c1-19(2-3-22-15)23-5-9-8(21)4-10(24-9)20-7-18-11-12(14)16-6-17-13(11)20/h6-10,21H,2-5,15H2,1H3,(H2,14,16,17)/t8-,9+,10+/m0/s1
- InChI Key: VRAHREWXGGWUKL-IVZWLZJFSA-N
- SMILES: O1[C@H](C[C@@H]([C@H]1CON(C)CCON)O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 339.16573
- Monoisotopic Mass: 339.165502
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.2
- Topological Polar Surface Area: 147
Experimental Properties
- Density: 1.68
- Boiling Point: 658.9°C at 760 mmHg
- Flash Point: 352.3°C
- Refractive Index: 1.731
- PSA: 146.8
Adenosine,5'-[[2-(aminooxy)ethyl]methylamino]-5'-deoxy- (9CI) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
112621-39-3 (Adenosine,5'-[[2-(aminooxy)ethyl]methylamino]-5'-deoxy- (9CI)) Related Products
- 16373-93-6(2'-deoxy-adenosine;hydrate)
- 6698-26-6(2',5'-Dideoxyadenosine)
- 13116-42-2(5-(6-aminopurin-9-yl)-2-methyloxolan-3-ol)
- 96893-70-8(D-erythro-Pentitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-2-deoxy-, (1R)-)
- 14365-45-8((2S,3R,5S)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol)
- 478510-81-5(Adenosine-5',5'-C-d2,2'-deoxy-, monohydrate (9CI))
- 13276-53-4((2R,3R,5R)-5-(6-amino-9H-purin-9-yl)-2-(hydroxymethyl)oxolan-3-ol)
- 3413-66-9(2'-Deoxy-a-adenosine)
- 478510-77-9(Adenosine-5'-13C,2'-deoxy-, monohydrate (9CI))
- 958-09-8(Deoxyadenosine)
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